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Regulatory Status and MRLs

Spiromesifen is an insecticide and acaricide that continues to be authorized in some regions, with ongoing

reviews and tolerance establishments.

Region/ Body
Regulatory
Status

Key Substances /
Crops

Notes

European
Union (EU)

Authorized

(Under review)

Spiromesifen MRL review under Article 12 of Regulation

(EC) No 396/2005; some MRL proposals
require further consideration by risk

managers [1].

United States
(EPA)

Authorized Spiromesifen

(Oranges, Orange
oil)

Tolerance established at 0.15 ppm for

oranges and 40.0 ppm for orange oil
(effective June 2024) [2].

Codex
Alimentarius

MRLs
Established

Spiromesifen Codex Maximum Residue Limits (CXLs) are
a reference point for international standards

and EU reviews [1].
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Analytical Methods and Experimental Data

Research provides validated methods for simultaneous determination of spiromesifen and similar

compounds, along with data on its behavior in crops.

Analytical Method for Residue Determination

A 2023 study developed and validated a method for determining spiromesifen and spirodiclofen residues in

tomato fruit [3].

Sample Preparation: Based on the QuEChERS approach. Tomato samples are extracted with
acetonitrile. For LC-MS/MS analysis, a 4-fold dilution of the raw extract was found optimal to
minimize matrix effects [3].

Instrumental Analysis: Using UPLC-MS/MS (Ultra-Performance Liquid Chromatography-
Tandem Mass Spectrometry) with electrospray ionization (ESI) in positive mode [3].

Method Validation: The method was validated with the following parameters [3]:

Parameter Spiromesifen Spirodiclofen

Linearity Range 1–100 µg/kg 0.5–100 µg/kg

Correlation Coefficient (R²) ≥ 0.9993 ≥ 0.9991

Limit of Quantification (LOQ) 5 µg/kg 5 µg/kg

Average Recovery 89.23–97.22% 89.23–97.22%

Matrix Effect -9.8% -7.2%

Dissipation and Residue Data in Tomatoes

The same 2023 study under field conditions provides key data on how these substances break down [3]:
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Compound
Half-life
(Days)

Final Residue
Range (mg/kg)

Assessment

Spiromesifen 1.49 - 1.83

days

0.307 - 0.751 mg/kg Below EU MRLs; chronic risk assessment

indicates safety for adult consumers [3].

Spirodiclofen 1.91 - 2.38

days

0.101 - 0.398 mg/kg Below EU MRLs; chronic risk assessment

indicates safety for adult consumers [3].

Analytical Workflow

The general workflow for determining spiromesifen residues in a food matrix, as validated in the studies,

can be summarized as follows:
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Sample

Homogenization

Extraction: Acetonitrile

Phase Separation (MgSO4:NaOAc) QuEChERS Method

  Based on

Purification (e.g., PSA, C18, GCB)

Dilution (e.g., 4-fold)

Instrumental Analysis (UPLC-MS/MS)

Identification & Quantification MRM Mode

  Uses
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Important Considerations for Comparison
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Metabolites: For a complete risk assessment, note that the metabolites of spiromesifen can be of

toxicological concern and may need to be included in the residue definition for enforcement, similar to
its relative spirotetramat [4].

Regional Variations: MRLs are not universal. The tolerance for orange oil in the U.S. is set at 40.0
ppm [2], but limits can differ for other crops and in other jurisdictions like the EU. Always consult the

specific MRL database for your target market.

Research and Regulatory Gaps

Ongoing Review: The EU indicates that while no consumer health risk was identified for

spiromesifen, the MRL proposals still require further consideration by risk managers, suggesting
some data may be incomplete [1].

Comparative Toxicity: When comparing alternatives, note that spirodiclofen, a related compound, is
classified as carcinogenic 1B (H351) in the EU, meaning it is presumed to have carcinogenic

potential for humans [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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